Cas no 132587-63-4 (4(1H)-Quinolinone,3-methoxy-1-methyl-2-propyl-)

4(1H)-Quinolinone,3-methoxy-1-methyl-2-propyl- Properties

Names and Identifiers

• 4(1H)-Quinolinone,3-methoxy-1-methyl-2-propyl-
• 3-methoxy-1-methyl-2-propylquinolin-4-one
• leiokinine A
• 3-Methoxy-1-methyl-2-propyl-4-quinolone
• 3-methoxy-1-methyl-2-propylquinolin-4(1H)-one

• InChIKey： GEGKYZYCKNLWLI-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H17NO2/c1-4-7-12-14(17-3)13(16)10-8-5-6-9-11(10)15(12)2/h5-6,8-9H,4,7H2,1-3H3
• SMILES： COC1C(=O)C2C(=CC=CC=2)N(C)C=1CCC

Computed Properties

• Exact Mass: 231.12601
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 231.125929
• Heavy Atom Count: 17
• Complexity: 335
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 29.5

Experimental Properties

• PSA: 29.54
• Refractive Index: 1.566
• Boiling Point: 340.5°Cat760mmHg
• Flash Point: 159.7°C
• Density: 1.12

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Esenbeckia leiocarpa